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Compound of Interest

Compound Name: 2-Chlorobenzimidazol-1-amine

CAS No.: 107879-44-7

Cat. No.: B025447 Get Quote

Executive Summary & Chemical Profile[1]
2-Chlorobenzimidazol-1-amine is a specialized heterocyclic intermediate often used in the

synthesis of bioactive pharmaceuticals and agrochemicals.[1] Its handling requires specific

attention due to the combination of a halogenated ring (chlorine at C2) and a reactive N-amino

group (hydrazine-like moiety at N1).[1]

Unlike standard organic waste, this compound presents a dual challenge:

Halogen Content: Improper incineration can release hydrochloric acid (HCl) and potential

dioxins, requiring scrubbed incineration.[1]

Nitrogen-Rich Reactivity: The N-amino group increases the potential for rapid oxidation or

formation of unstable diazo species if mixed with strong oxidizers or nitrites.[1]
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Parameter Detail

Chemical Name 2-Chlorobenzimidazol-1-amine

Synonyms
1-Amino-2-chlorobenzimidazole; 1H-

Benzimidazol-1-amine, 2-chloro-

CAS Number
107879-44-7 (Primary); 4857-06-1 (Analog: 2-

Chlorobenzimidazole)

Molecular Formula C₇H₆ClN₃

Molecular Weight 167.59 g/mol

Physical State Solid (typically off-white to beige powder)

Solubility Low in water; soluble in DMSO, Methanol, DCM

Key Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Toxicity

Hazard Assessment & Compatibility Logic
Before disposal, you must understand the "Why" behind the protocols. This section details the

chemical behaviors that dictate our waste management strategy.

Reactivity Matrix[5]
Incompatibility - Oxidizers: The N-amino group (

) acts as a reducing agent.[1] Contact with strong oxidizers (e.g., permanganates, peroxides,
bleach) can lead to exothermic reactions or gas evolution (

).

Incompatibility - Acids: While benzimidazoles are basic, the electron-withdrawing chlorine

reduces basicity.[1] However, strong acids can protonate the amine, increasing solubility and

bioavailability.

Thermal Stability: Halogenated heterocycles are generally stable but emit toxic fumes (
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,

,

) upon combustion.

Toxicology Context
Based on structural analogs (2-aminobenzimidazole and 2-chlorobenzimidazole), treat this

compound as:

H302: Harmful if swallowed.[1][2][3]

H315/H319: Causes skin and serious eye irritation.[3][4]

H411: Toxic to aquatic life with long-lasting effects.[1]

Critical Safety Note: Do not mix this waste with "Oxidizing Waste" streams.[1] The hydrazine-

like functionality creates a risk of heat generation.[1]

Disposal Procedures: The "Cradle-to-Grave"
Workflow
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards for halogenated organic waste.[1]

Decision Matrix: Waste Segregation
The following diagram outlines the logical flow for categorizing waste containing 2-
Chlorobenzimidazol-1-amine.
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Waste Generation Source

Physical State?

Solid / Pure Substance Solution / Mother Liquor Trace / Contaminated PPE

Double Bag -> Solid Hazardous Waste
Label: 'Toxic Solid, Organic, Halogenated' Identify Primary Solvent Solid Hazardous Debris Bin

Halogenated Waste Stream
(High BTU Incineration)

Contains DCM, CHCl3, 
or >1% Active Cmpd

Non-Halogenated Stream
(ONLY if <1% Halogen content)

Pure MeOH/EtOH 
(Trace Cmpd only)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring proper downstream incineration protocols.

Protocol A: Solid Waste (Pure Compound)
Applicability: Expired reagents, reaction solids, filter cakes.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-

lined fiber drum for larger quantities.[1]

Labeling:

Primary Tag: "Hazardous Waste - Solid"[1]

Constituents: "2-Chlorobenzimidazol-1-amine (100%)"[1]
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Hazard Checkbox: Toxic, Irritant.

Storage: Keep container closed in a Satellite Accumulation Area (SAA).

Disposal Path: Lab Pack service for high-temperature incineration.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, filtrates, washing solvents.

Segregation Rule: Because the molecule contains Chlorine, the entire solvent mixture should

default to the Halogenated Waste Stream unless the concentration is negligible (<100 ppm)

and the solvent itself is non-halogenated (e.g., Ethanol).

Why? Mixing halogenated organics into non-halogenated fuel blending streams can result

in heavy fines from disposal facilities due to equipment corrosion risks (HCl formation).[1]

pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction used strong acids,

neutralize carefully with Sodium Bicarbonate before bottling to prevent pressure buildup.

Container: Safety can (FM approved) or amber glass solvent bottle with vented cap.

Emergency Response: Spill Management
In the event of a spill, immediate containment is necessary to prevent environmental release.[5]

Spill Cleanup Algorithm

Spill Detected Assess Volume & State
Don PPE:

Nitrile Gloves, Goggles, Lab Coat
(Resp. if dust present)

Solid Powder

Liquid Solution

Wet Wipe / Damp Sweep
(Avoid Dust Generation)

Absorb with Vermiculite
or Polypropylene Pads

Clean Surface with 
Soap & Water (Surfactant)

Bag All Waste as
Hazardous Solid

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow minimizing exposure and contamination.
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Decontamination Solution
Do not use bleach (Sodium Hypochlorite) directly on the amine, as this can form chloramines.

Recommended Decon Agent: A 5% aqueous solution of surfactant (detergent) followed by a

water rinse.[1]

Solvent Wipe: If the residue is stubborn, use an ethanol-dampened wipe, then dispose of the

wipe in the solid hazardous waste bin.[1]

Regulatory & Compliance Reference
Adherence to these regulations is mandatory for US-based laboratories (analogous standards

apply for EU REACH/CLP).[1]

EPA Waste Codes
While 2-Chlorobenzimidazol-1-amine is not explicitly P-listed or U-listed, it regulates under:

Characteristic Waste: If the waste stream is ignitable (D001) due to solvents.[1]

Generator Knowledge: You must declare it as Halogenated Organic to the TSDF (Treatment,

Storage, and Disposal Facility).

Transportation (DOT)
If shipping pure material for disposal:

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Chlorobenzimidazol-1-amine)[1]

UN Number: UN 2811[1]

Hazard Class: 6.1

Packing Group: III (assuming moderate toxicity based on analogs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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